Cas no 92316-06-8 (2-(3-Nitro-2-pyridinyl)sulfanylaniline)

• Product Name: 2-(3-Nitro-2-pyridinyl)sulfanylaniline
• CAS No: 92316-06-8
• MF: C₁₁H₉N₃O₂S
• MW: 247.273060560226
• MDL: MFCD12026332
• CID: 807168
• PubChem ID: 2763488
• Update Time: 2025-11-02

2-(3-Nitro-2-pyridinyl)sulfanylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-[(3-nitro-2-pyridinyl)thio]-
• 2-(3-nitropyridin-2-yl)sulfanylaniline
• 2-[(2-Nitropyridin-3-yl)thio]aniline
• 2-[(3-Nitro-2-pyridinyl)sulfanyl]aniline
• 2-(2'-Aminophenylthio)-3-nitropyridin
• 2-(3-Nitro-[2]pyridylmercapto)-anilin
• 2-(3-nitro-[2]pyridylmercapto)-aniline
• 2-(3-nitro-2-pyridylthio)phenylamine
• 2-[(3-nitropyridin-2-yl)sulfanyl]aniline
• 2-<(2-aminophenyl)thio>-3-nitropyridine
• nitropyridinylsulfanylaniline
• 92316-06-8
• 2-(3-nitropyridin-2-ylthio)aniline
• AKOS005069750
• 1G-339S
• 2-[3-(Nitro-2-pyridinyl)sulfanyl]aniline
• 2-((3-Nitropyridin-2-yl)thio)aniline
• J-505223
• SB55147
• MFCD01936009
• DTXSID90376983
• FT-0680118
• SCHEMBL25391037
• 2-(3-Nitro-2-pyridinyl)sulfanylaniline

• MDL： MFCD12026332
• Inchi： 1S/C11H9N3O2S/c12-8-4-1-2-6-10(8)17-11-9(14(15)16)5-3-7-13-11/h1-7H,12H2
• InChI Key： KWHAFGBGJHCFIH-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CN=1)[N+](=O)[O-])C1C=CC=CC=1N

Computed Properties

• Exact Mass: 247.04200
• Monoisotopic Mass: 247.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.43
• Melting Point: 125,5-127,5°C
• Boiling Point: 390.1°C at 760 mmHg
• Flash Point: 189.7°C
• Refractive Index: 1.703
• PSA: 110.03000
• LogP: 3.82760

2-(3-Nitro-2-pyridinyl)sulfanylaniline Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 2-(3-Nitro-2-pyridinyl)sulfanylaniline

Comprehensive Guide to 2-(3-Nitro-2-pyridinyl)sulfanylaniline (CAS No. 92316-06-8): Properties, Applications, and Market Insights

2-(3-Nitro-2-pyridinyl)sulfanylaniline (CAS No. 92316-06-8) is a specialized nitropyridine derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its sulfanylaniline moiety and nitro-substituted pyridine ring, has garnered attention for its unique chemical properties and potential applications. Researchers and industry professionals frequently search for 2-(3-Nitro-2-pyridinyl)sulfanylaniline uses, synthesis methods, and safety data, reflecting its growing importance in synthetic chemistry.

The molecular structure of 2-(3-Nitro-2-pyridinyl)sulfanylaniline combines a pyridine ring with a nitro group at the 3-position and a sulfanylaniline substituent at the 2-position. This arrangement contributes to its electron-withdrawing characteristics, making it valuable in heterocyclic chemistry applications. Current trends in green chemistry have increased interest in optimizing the synthesis of such compounds, with many researchers exploring catalytic methods and solvent-free reactions to improve efficiency and reduce environmental impact.

In pharmaceutical research, 2-(3-Nitro-2-pyridinyl)sulfanylaniline serves as a key intermediate for developing bioactive molecules. Its structural features make it particularly useful in designing enzyme inhibitors and receptor modulators, addressing current healthcare challenges like antimicrobial resistance and chronic inflammation. The compound's nitropyridine core is frequently investigated for its potential in drug discovery programs, especially in developing treatments for neurological disorders and metabolic diseases.

The agrochemical industry has shown increasing interest in 2-(3-Nitro-2-pyridinyl)sulfanylaniline derivatives for developing novel crop protection agents. With growing global concerns about food security and sustainable agriculture, researchers are examining this compound's potential in creating environmentally friendly pesticides and plant growth regulators. Its nitrogen-containing heterocycle structure offers possibilities for designing compounds with improved biodegradability and target specificity.

Analytical characterization of 2-(3-Nitro-2-pyridinyl)sulfanylaniline typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for quality control in commercial production and for verifying the compound's purity in research applications. Recent advancements in analytical chemistry have enabled more precise characterization of such nitrogen-rich heterocycles, supporting their development for various applications.

The global market for specialty chemicals like 2-(3-Nitro-2-pyridinyl)sulfanylaniline has shown steady growth, driven by increasing R&D investments in pharmaceuticals and agrochemicals. Market analysts note particular demand from regions with strong generic drug manufacturing capabilities and expanding agricultural sectors. Current supply chain considerations emphasize the importance of reliable sourcing and quality assurance for such research chemicals.

Storage and handling of 2-(3-Nitro-2-pyridinyl)sulfanylaniline require standard laboratory precautions for organic compounds. Proper conditions include protection from moisture and light, with recommendations for storage in amber glass containers under inert atmosphere when long-term stability is required. These practices align with current laboratory safety standards and chemical management protocols.

Future research directions for 2-(3-Nitro-2-pyridinyl)sulfanylaniline may explore its potential in material science applications, particularly in developing functional polymers or coordination complexes. The compound's electron-deficient pyridine ring and thioether linkage offer interesting possibilities for creating novel molecular architectures with tailored properties. Such developments could address emerging needs in electronic materials and catalysis.

Environmental considerations for 2-(3-Nitro-2-pyridinyl)sulfanylaniline production and use are becoming increasingly important. Researchers are investigating biodegradation pathways and ecotoxicological profiles of such compounds to ensure compliance with evolving environmental regulations. This aligns with broader industry trends toward green chemistry principles and sustainable chemical production.

For researchers working with 2-(3-Nitro-2-pyridinyl)sulfanylaniline, access to reliable spectral data and reference standards remains crucial. The development of comprehensive analytical databases for such specialty chemicals supports quality research and facilitates innovation across multiple disciplines. As the scientific community continues to explore the potential of this and related compounds, their role in addressing current global challenges in health and agriculture becomes increasingly significant.